Cas no 484678-41-3 (Benzene, 1-nitro-4-(nitrosomethyl)-)

• Product Name: Benzene, 1-nitro-4-(nitrosomethyl)-
• CAS No: 484678-41-3
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 931964
• PubChem ID: 45121152
• Update Time: 2025-04-19

Benzene, 1-nitro-4-(nitrosomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-4-(nitrosomethyl)-
• 1-nitro-4-(nitrosomethyl)benzene
• 484678-41-3
• DTXSID90669145
• SCHEMBL12630764

• Inchi： 1S/C7H6N2O3/c10-8-5-6-1-3-7(4-2-6)9(11)12/h1-4H,5H2
• InChI Key： LRYUWXNYWAFFAX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(CN=O)=CC=1)=O

Computed Properties

• Exact Mass: 166.03784206g/mol
• Monoisotopic Mass: 166.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.2Ų